Cas no 2229126-45-6 (4-amino-1-(1-methyl-1H-imidazol-4-yl)cyclohexane-1-carboxylic acid)

• Product Name: 4-amino-1-(1-methyl-1H-imidazol-4-yl)cyclohexane-1-carboxylic acid
• CAS No: 2229126-45-6
• MF: C₁₁H₁₇N₃O₂
• MW: 223.271582365036
• CID: 6059263
• PubChem ID: 165760971
• Update Time: 2025-10-18

4-amino-1-(1-methyl-1H-imidazol-4-yl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-amino-1-(1-methyl-1H-imidazol-4-yl)cyclohexane-1-carboxylic acid
• 2229126-45-6
• EN300-1785893

• Inchi： 1S/C11H17N3O2/c1-14-6-9(13-7-14)11(10(15)16)4-2-8(12)3-5-11/h6-8H,2-5,12H2,1H3,(H,15,16)
• InChI Key： OMPQLXMMDXBTKE-UHFFFAOYSA-N
• SMILES： OC(C1(C2=CN(C)C=N2)CCC(CC1)N)=O

Computed Properties

• Exact Mass: 223.132076794g/mol
• Monoisotopic Mass: 223.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.6
• Topological Polar Surface Area: 81.1Ų

Additional information on 4-amino-1-(1-methyl-1H-imidazol-4-yl)cyclohexane-1-carboxylic acid

Introduction to 4-amino-1-(1-methyl-1H-imidazol-4-yl)cyclohexane-1-carboxylic acid (CAS No. 2229126-45-6)

4-amino-1-(1-methyl-1H-imidazol-4-yl)cyclohexane-1-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 2229126-45-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This molecule, featuring a cyclohexane core substituted with an amino group and a 1-methylimidazole moiety, exhibits promising characteristics that make it a valuable candidate for further exploration in medicinal chemistry.

The structural composition of 4-amino-1-(1-methyl-1H-imidazol-4-yl)cyclohexane-1-carboxylic acid is intricately designed to interact with biological targets in a highly specific manner. The presence of the amino group provides a site for hydrogen bonding, while the 1-methylimidazole ring introduces additional binding potential through its nitrogen-rich heterocyclic structure. These features are particularly relevant in the context of drug design, where precise molecular interactions are crucial for efficacy and selectivity.

In recent years, there has been growing interest in heterocyclic compounds due to their diverse biological activities and potential therapeutic applications. The 1-methylimidazole component of this molecule has been studied for its role in modulating various enzymatic pathways and receptor interactions. For instance, derivatives of imidazole have shown promise in the treatment of neurological disorders, inflammation, and infectious diseases. The incorporation of this moiety into 4-amino-1-(1-methyl-1H-imidazol-4-yl)cyclohexane-1-carboxylic acid suggests that it may exhibit similar pharmacological effects, making it a compelling subject for further investigation.

The cyclohexane backbone in this compound contributes to its steric properties, influencing how it binds to biological targets. Cycloalkanes are frequently employed in drug design due to their ability to mimic natural biomolecular structures and enhance binding affinity. The flexibility of the cyclohexane ring allows for conformational adjustments that can optimize interactions with proteins and other biomolecules. This structural feature is particularly important in the development of small-molecule inhibitors and agonists.

One of the most intriguing aspects of 4-amino-1-(1-methyl-1H-imidazol-4-yl)cyclohexane-1-carboxylic acid is its potential as a scaffold for drug discovery. Researchers have increasingly utilized such compounds to develop novel therapeutics targeting complex diseases. The combination of an amino group and a 1-methylimidazole ring provides multiple sites for functionalization, allowing chemists to tailor the molecule's properties for specific applications. This versatility makes it an attractive candidate for medicinal chemists seeking to develop new drugs with improved pharmacokinetic profiles.

Recent studies have highlighted the importance of imidazole derivatives in medicinal chemistry. These compounds have been shown to interact with a wide range of biological targets, including enzymes and receptors involved in metabolic pathways, immune responses, and cell signaling. The 4-amino group in 4-amino-1-(1-methyl-1H-imidazol-4-yl)cyclohexane-1-carboxylic acid further enhances its potential as a pharmacophore by enabling interactions through hydrogen bonding and ionic interactions with biological molecules.

The pharmaceutical industry has increasingly focused on developing drugs that target protein-protein interactions (PPIs), which play a critical role in many diseases. Small molecules capable of modulating these interactions can offer novel therapeutic strategies. The structural features of 4-amino-1-(1-methyl-1H-imidazol-4-yl)cyclohexane-1-carboxylic acid, particularly the combination of the cyclohexane ring and imidazole moiety, suggest that it may be capable of interfering with PPIs or other key biological processes.

In conclusion, 4-amino-1-(1-methyl-1H-imidazol-4-yl)cyclohexane-1-carboxylic acid represents a promising compound with significant potential in pharmaceutical research. Its unique structural features, including the amino group and 1-methylimidazole ring, make it an attractive candidate for further exploration in drug discovery. As research continues to uncover new applications for heterocyclic compounds like this one, it is likely that 4-amino-1-(1-methyl-H-imidazol-cyclohexane carboxylic acid) will play an important role in the development of next-generation therapeutics.